4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine
Overview
Description
4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine, also known as para-Dimethylaminobenzaldehyde , is a chemical compound with the molecular formula C9H11NO . It is a white solid and has several other names, including p-(Dimethylamino)benzaldehyde , p-Formyl-N,N-dimethylaniline , and Ehrlich’s reagent . It plays a crucial role in detecting the presence of indole alkaloids due to its strong electrophilic properties .
Molecular Structure Analysis
The compound’s structure consists of a piperidine ring with a dimethylamino group (NMe2) attached at the para position. The resonance stabilization from the NMe2 substituent makes it more basic than pyridine .Chemical Reactions Analysis
Mechanism of Action
Physical and Chemical Properties Analysis
Safety and Hazards
Scientific Research Applications
Chemical Synthesis and Modification
4-(Dimethylamino)-1,2,2,6,6-pentamethylpiperidine is involved in various chemical synthesis processes. One such application is in the synthesis and azannulation of pyridinylaminohexadienones, where it is used to convert hexadienones into chemically and biologically interesting compounds like pyridines and pyrimidines (Cocco, Conglu, & Onnis, 2001). Additionally, it's used in the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating cytotoxic activity against various cancer cell lines (Deady et al., 2003).
Pharmacological Applications
In pharmacology, this compound finds use in the development of potential antitumor agents. For instance, derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide have been studied for their in vivo antitumor activity, showing potential against various cancer types (Denny, Atwell, Rewcastle, & Baguley, 1987).
Analytical Chemistry
In analytical chemistry, this compound serves as a reagent. An example is its use as a photometric reagent for selenium, forming a red-colored compound with selenium (IV) (Demeyere & Hoste, 1962). Moreover, it plays a role in the synthesis of new nucleophilic catalysts for peroxyoxalate chemiluminescence, enhancing the reaction's speed and light intensity (Jonsson & Irgum, 2000).
Nanotechnology and Membrane Science
In nanotechnology, this compound is used in the preparation of novel polyester composite nanofiltration membranes, improving water permeability and anti-fouling ability (Cheng et al., 2018).
Biochemical Research
This compound is also pivotal in biochemical research, for instance, in the study of interactions of acridine antitumor agents with DNA, exploring binding energies and groove preferences (Crenshaw, Graves, & Denny, 1995).
Mechanism of Action
Target of Action
Similar compounds such as 4-(dimethylamino)benzoic acid have been found to target replicase polyprotein 1ab in sars-cov .
Mode of Action
For instance, Eutropoflavin, a synthetic flavone and selective small-molecule agonist of TrkB, the main receptor of brain-derived neurotrophic factor (BDNF), was derived from structural modification of tropoflavin .
Biochemical Pathways
Similar compounds such as 4-dimethylamino-l-phenylalanine have been found to interact with various biochemical pathways .
Pharmacokinetics
For instance, a compound named 5d [diethyl (4-(dimethylamino)-1-(3-(trifluoromethyl)phenyl)-2,5-dihydro-2,5-dioxo-1H-pyrrol-3-yl)-(hydroxy)methylphosphonate] was found to exhibit desired physicochemical properties needed for oral bioavailability .
Result of Action
For instance, compound 5d was reported as a promising anti-breast and lung-cancer agent .
Action Environment
It’s known that environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
N,N,1,2,2,6,6-heptamethylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N2/c1-11(2)8-10(13(5)6)9-12(3,4)14(11)7/h10H,8-9H2,1-7H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEBFUHQIQCLTJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1C)(C)C)N(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52185-74-7, 36177-86-3 |
Source
|
| Record name | 52185-74-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 36177-86-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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